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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK-114 is a potent and highly selective, orally active inhibitor of cardiac troponin I-interacting

kinase (TNNI3K), with an IC₅₀ of 25 nM.[1][2] It demonstrates a 40-fold selectivity for TNNI3K

over B-Raf kinase.[1] TNNI3K is a kinase expressed selectively in heart tissue and has been

implicated in the progression of cardiac hypertrophy and dilated cardiomyopathy.[2] Accurate

preparation of a GSK-114 stock solution is the first critical step for in vitro and in vivo

experiments to ensure reproducibility and reliability of results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving GSK-114 for research purposes.[3][4][5] This document

provides a detailed protocol for the preparation, storage, and handling of GSK-114 stock

solutions in DMSO.

Physicochemical Properties and Storage
A summary of the key quantitative data for GSK-114 is presented in the table below. This

information is essential for accurate stock solution preparation and proper storage to maintain

the compound's integrity.
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Parameter Value Reference

Molecular Weight 417.48 g/mol [1][2]

CAS Number 1301761-96-5 [2][6]

Molecular Formula C₁₉H₂₃N₅O₄S [2][6]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[2]

Storage of Stock Solution in

DMSO

-80°C for up to 6 months;

-20°C for up to 1 month
[1][2]

Experimental Protocols
Materials:

GSK-114 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, precision pipettes and tips

Vortex mixer

(Optional) Sonicator

Protocol for Preparing a 10 mM GSK-114 Stock Solution:

Pre-Equilibration: Allow the vial of GSK-114 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out a specific mass of GSK-114 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.175

mg of GSK-114.
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Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example: 10 mM x 1 mL x 417.48 g/mol / 1000 = 4.175 mg

Solvent Addition: Add the calculated volume of DMSO to the vial containing the GSK-114
powder. To prepare a 10 mM stock solution from 4.175 mg of GSK-114, add 1 mL of DMSO.

For different masses, adjust the DMSO volume accordingly. For example, to prepare a 10

mM solution from 1 mg of powder, add 0.2395 mL of DMSO.[1][2]

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The resulting solution should be clear and free of particulates. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1] Store the aliquots at -80°C for long-term storage

(up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

Working Solution Preparation: When needed, thaw a single aliquot of the stock solution at

room temperature. Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or experimental buffer. Note that high concentrations of

DMSO can be toxic to cells, so it is crucial to ensure the final concentration of DMSO in the

assay is low (typically <0.1%).

Visualizations
The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway context of GSK-114.
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Caption: Workflow for preparing GSK-114 stock solution.
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Caption: Inhibition of the TNNI3K signaling pathway by GSK-114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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